![molecular formula C18H21ClN2O B4746582 N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea](/img/structure/B4746582.png)
N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea
Overview
Description
N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea, also known as Sunitinib, is a tyrosine kinase inhibitor that is used to treat various types of cancer. It was approved by the US Food and Drug Administration (FDA) in 2006 and has been widely used in clinical settings since then.
Mechanism of Action
N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea works by inhibiting the activity of multiple tyrosine kinases, which are involved in the growth and spread of cancer cells. It also inhibits the formation of new blood vessels, which can prevent the growth of tumors. By blocking these pathways, this compound can induce apoptosis (cell death) in cancer cells and inhibit their proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on cancer cells. It can induce apoptosis, inhibit proliferation, and prevent angiogenesis (the formation of new blood vessels). This compound has also been shown to have immunomodulatory effects, which can enhance the body's immune response to cancer.
Advantages and Limitations for Lab Experiments
N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea has several advantages for lab experiments. It is a potent and selective inhibitor of multiple tyrosine kinases, which makes it a valuable tool for studying these pathways. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, there are some limitations to using this compound in lab experiments. It can be toxic to cells at high concentrations, which can make it difficult to use in certain assays. Additionally, this compound can have off-target effects on other kinases, which can complicate data interpretation.
Future Directions
For research include the development of new analogs and derivatives, the use of N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea in combination with other therapies, and the study of mechanisms of resistance to this compound.
Scientific Research Applications
N-[2-(3-chlorophenyl)ethyl]-N'-(4-isopropylphenyl)urea has been extensively studied in preclinical and clinical settings for its anticancer properties. It has been shown to inhibit the activity of several tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (KIT). By inhibiting these kinases, this compound can prevent the growth and spread of cancer cells.
Properties
IUPAC Name |
1-[2-(3-chlorophenyl)ethyl]-3-(4-propan-2-ylphenyl)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O/c1-13(2)15-6-8-17(9-7-15)21-18(22)20-11-10-14-4-3-5-16(19)12-14/h3-9,12-13H,10-11H2,1-2H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZECUVLONVJARU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)NCCC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.